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Compound of Interest

Compound Name: ML 339

Cat. No.: B1191967

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of ML339. While ML339 is not classified as a hazardous substance, adherence to
standard laboratory safety protocols is crucial to ensure a safe research environment and
maintain experimental integrity.

Key Compound Specifications

A summary of important quantitative data for ML339 is provided below for easy reference.

Property Value

Molecular Formula C26H32CIN3Os

Molecular Weight 502.00 g/mol

Purity >99%

Solubility Soluble in DMSO and ethanol
Storage (Powder) -20°C for up to 3 years
Storage (In Solvent) -80°C for up to 6 months

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1191967?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following personal protective equipment should be worn at all times when handling ML339

to minimize exposure risk.

Body Part

Personal Protective
Equipment

Specifications and Usage
Guidelines

Hands

Nitrile Gloves

Wear standard laboratory
nitrile gloves. Change gloves

immediately if contaminated.

Body

Laboratory Coat

A standard laboratory coat
should be worn to protect
against minor spills and
contamination of personal

clothing.

Eyes

Safety Glasses with Side
Shields

Provide a minimum level of

protection against splashes.

Respiratory

Not generally required

Work in a well-ventilated area.
If weighing powder and there
is a risk of inhalation, a dust
mask or use of a fume hood is

recommended.[1]

Operational Plan: From Receipt to Disposal

Adherence to a systematic workflow is critical for safe and effective research.

Preparation and Engineering Controls

o Designated Area: Conduct all handling of ML339, especially the powder form, in a

designated area such as a laboratory bench in a well-ventilated room.

e Ventilation: Ensure adequate ventilation to minimize the potential for inhalation of any

airborne particles.[1]

¢ Cleanliness: Maintain a clean and uncluttered workspace. Decontaminate the work surface

before and after handling the compound.
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Handling and Experimental Procedures

» Weighing: When weighing the powder, do so carefully to avoid creating dust.

e Solution Preparation: When preparing solutions, add the solvent to the solid to minimize the
risk of dust formation.

e Avoid Contact: Avoid direct contact with the skin and eyes.[1] In case of accidental contact,
follow the first aid measures outlined below.

» No Food or Drink: Do not eat, drink, or smoke in the laboratory where ML339 is handled.

First Aid Measures

In the event of accidental exposure, follow these immediate steps:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids.

. In case of contact, immediately wash skin with
Skin Contact )
soap and copious amounts of water.

If inhaled, remove to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen.

) If swallowed, wash out mouth with water
Ingestion i . . o
provided person is conscious. Call a physician.

Disposal Plan

Proper disposal of chemical waste is essential for environmental safety and regulatory
compliance.

o Waste Collection: Collect all waste containing ML339, including unused solutions and
contaminated consumables (e.g., pipette tips, gloves), in a designated and clearly labeled
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waste container.

o Labeling: The waste container must be labeled with the name of the chemical ("ML339") and
the appropriate hazard class (e.g., "Non-hazardous chemical waste").

e Segregation: Do not mix ML339 waste with other chemical waste streams unless
compatibility has been confirmed.

« Institutional Guidelines: Follow all local and institutional regulations for chemical waste
disposal. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance on waste pickup and disposal procedures.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of ML339 in a laboratory
setting.
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Caption: Workflow for the safe handling of ML339.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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